Cas no 894670-31-6 ((3Z)-1-benzyl-3-{(5-chloro-2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

(3Z)-1-benzyl-3-{(5-chloro-2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione structure

894670-31-6 structure

Product Name:(3Z)-1-benzyl-3-{(5-chloro-2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

CAS No:894670-31-6

MF:C₂₁H₁₇ClN₂O₄S₂

MW:460.953681707382

CID:5422889

PubChem ID:46280653

Update Time:2023-11-21

(3Z)-1-benzyl-3-{(5-chloro-2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

- F3411-1354
- (3Z)-1-benzyl-3-{[(5-chloro-2-methoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
- AKOS001954621
- (Z)-1-benzyl-3-(((5-chloro-2-methoxyphenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
- (3Z)-1-benzyl-3-{[(5-chloro-2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
- (3Z)-1-benzyl-3-[(5-chloro-2-methoxyanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
- 894670-31-6
- 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 3-[[(5-chloro-2-methoxyphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide
- (3Z)-1-benzyl-3-{(5-chloro-2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
- Inchi： 1S/C21H17ClN2O4S2/c1-28-18-8-7-15(22)11-16(18)23-12-19-20(25)21-17(9-10-29-21)24(30(19,26)27)13-14-5-3-2-4-6-14/h2-12,23H,13H2,1H3
- InChI Key： GFRRMBYPIBLBES-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C(=CNC2=CC(Cl)=CC=C2OC)C(=O)C2SC=CC=2N1CC1=CC=CC=C1

Computed Properties

Exact Mass: 460.0318271g/mol
Monoisotopic Mass: 460.0318271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 764
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 112Å²

Experimental Properties

Density: 1.543±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 626.2±65.0 °C(Predicted)
pka: -2.56±0.20(Predicted)

(3Z)-1-benzyl-3-{(5-chloro-2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Pricemore >>

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Life Chemicals	F3411-1354-2μmol	(3Z)-1-benzyl-3-{[(5-chloro-2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione	894670-31-6	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-1354-5μmol	(3Z)-1-benzyl-3-{[(5-chloro-2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione	894670-31-6	5μmol	$63.0	2023-09-10
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